N-(4-(3-((3,4-dimethoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide

• IUPAC Name: N-[4-[3-[2-(3,4-dimethoxyphenyl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H25N3O4S/c1-29-19-10-8-16(14-20(19)30-2)12-13-24-21(27)11-9-18-15-31-23(25-18)26-22(28)17-6-4-3-5-7-17/h3-8,10,14-15H,9,11-13H2,1-2H3,(H,24,27)(H,25,26,28)
• InChI Key: QWYKRDZMSSRSDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CC=C3)OC
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

N-(4-(3-((3,4-dimethoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as 'DTG' and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits. In

Scientific Research Applications

Antimicrobial Properties

Thiazole derivatives, including structures similar to the compound , have been identified for their promising antibacterial activity. For example, novel analogs have demonstrated significant antibacterial effects, particularly against Staphylococcus aureus and Bacillus subtilis, without cytotoxic impacts on mammalian cells, highlighting their potential in addressing resistant bacterial strains (Palkar et al., 2017). Additionally, thiazole derivatives have shown good antimicrobial activity, with certain substitutions on the phenyl ring enhancing this effect (Chawla, 2016).

Anticancer Evaluation

Thiazole-based compounds have been evaluated for their anticancer activities. A study has found that certain N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides exhibit moderate to excellent anticancer activity against various cancer cell lines, such as breast, lung, colon, and ovarian cancer cells (Ravinaik et al., 2021). This indicates the potential of thiazole derivatives in cancer therapy.

Anti-inflammatory Drugs

Research on thiazole and thiazoline derivatives has led to the discovery of compounds with anti-inflammatory activity. Specifically, N-(thiazol-2-yl)-3-(N,N-dimethylamino)benzamide and related compounds have shown effectiveness as nonsteroidal anti-inflammatory drugs, with certain compounds not adversely affecting myocardial function (Lynch et al., 2006).

Corrosion Inhibition

Benzothiazole derivatives have been identified as effective corrosion inhibitors for steel in acidic solutions. These inhibitors offer extra stability and higher inhibition efficiencies against steel corrosion, which is significant for industrial applications (Hu et al., 2016).